Cas no 1205749-76-3 (2-Methylmorpholine-2-carbonitrile hydrochloride)

2-Methylmorpholine-2-carbonitrile hydrochloride is a versatile heterocyclic compound used as a key intermediate in organic synthesis and pharmaceutical applications. Its morpholine core, combined with the nitrile and methyl functional groups, enables selective reactivity in nucleophilic substitutions and cyclization reactions. The hydrochloride salt form enhances stability and solubility, facilitating handling and purification. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its structural adaptability. Its well-defined chemical properties make it suitable for controlled reactions in medicinal chemistry and fine chemical synthesis. Proper storage under anhydrous conditions is recommended to maintain integrity.
2-Methylmorpholine-2-carbonitrile hydrochloride structure
1205749-76-3 structure
Product Name:2-Methylmorpholine-2-carbonitrile hydrochloride
CAS No:1205749-76-3
MF:C6H11ClN2O
MW:162.617340326309
MDL:MFCD14582577
CID:4577188
Update Time:2025-05-20

2-Methylmorpholine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methylmorpholine-2-carbonitrile hydrochloride
    • 2-methylmorpholine-2-carbonitrile hcl
    • 2-methylmorpholine-2-carbonitrile;hydrochloride
    • F17640
    • 2-Methylmorpholine-2-carbonitrile hydrochloride
    • MDL: MFCD14582577
    • Inchi: 1S/C6H10N2O.ClH/c1-6(4-7)5-8-2-3-9-6;/h8H,2-3,5H2,1H3;1H
    • InChI Key: WREQXLQYVYTKMR-UHFFFAOYSA-N
    • SMILES: Cl.O1CCNCC1(C#N)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Topological Polar Surface Area: 45

2-Methylmorpholine-2-carbonitrile hydrochloride Pricemore >>

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Additional information on 2-Methylmorpholine-2-carbonitrile hydrochloride

2-Methylmorpholine-2-carbonitrile Hydrochloride (CAS No. 1205749-76-3): A Comprehensive Overview

2-Methylmorpholine-2-carbonitrile hydrochloride (CAS No. 1205749-76-3) is a versatile compound with significant applications in the fields of pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique molecular structure, which combines a morpholine ring with a cyano group and a methyl substituent, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of 2-methylmorpholine-2-carbonitrile hydrochloride is C6H10N2O·HCl, and its molecular weight is approximately 159.61 g/mol. The compound is typically supplied as a white crystalline solid with a melting point ranging from 180 to 183°C. Its solubility in water is moderate, and it is also soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

In the context of pharmaceutical research, 2-methylmorpholine-2-carbonitrile hydrochloride has garnered attention due to its potential as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy.

The cyano group present in 2-methylmorpholine-2-carbonitrile hydrochloride imparts unique chemical reactivity, making it an attractive starting material for various synthetic transformations. The morpholine ring, on the other hand, provides additional functional groups that can be readily modified through substitution reactions. This dual functionality allows for the creation of a wide range of derivatives with diverse biological activities.

In organic synthesis, 2-methylmorpholine-2-carbonitrile hydrochloride has been utilized as a chiral auxiliary in asymmetric synthesis. Its ability to form stable complexes with transition metals has been exploited to achieve high enantioselectivity in catalytic reactions. A notable example is its use in the asymmetric hydrogenation of prochiral ketones, where it serves as a ligand to promote stereoselective reduction.

The hydrochloride salt form of this compound enhances its stability and handling properties, making it suitable for both laboratory-scale and industrial-scale applications. The salt form also improves its solubility in aqueous media, which is beneficial for pharmaceutical formulations and biological assays.

From a safety and handling perspective, 2-methylmorpholine-2-carbonitrile hydrochloride should be stored in a cool, dry place away from strong oxidizing agents and acidic materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

In materials science, the unique properties of 2-methylmorpholine-2-carbonitrile hydrochloride have led to its exploration as a functional additive in polymer formulations. Its ability to enhance mechanical properties and improve thermal stability has been demonstrated in several studies. For example, incorporating this compound into polymeric matrices has been shown to increase tensile strength and reduce brittleness.

The environmental impact of 2-methylmorpholine-2-carbonitrile hydrochloride is another important consideration. Research efforts are ongoing to develop more sustainable synthetic routes that minimize waste generation and reduce environmental footprint. Green chemistry principles are being applied to optimize reaction conditions and improve atom economy.

In conclusion, 2-methylmorpholine-2-carbonitrile hydrochloride (CAS No. 1205749-76-3) is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical structure and reactivity make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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